1-(4-Ethoxybutyl)-4-phenylisonipecotic acid ethyl ester hydrochloride

• Molecular Formula: C20H32ClNO3
• Molecular Weight: 369.9 g/mol
• IUPAC Name: ethyl 1-(4-ethoxybutyl)-4-phenylpiperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C20H31NO3.ClH/c1-3-23-17-9-8-14-21-15-12-20(13-16-21,19(22)24-4-2)18-10-6-5-7-11-18;/h5-7,10-11H,3-4,8-9,12-17H2,1-2H3;1H
• InChI Key: CYHIZAAGORDGHF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCCN1CCC(CC1)(C2=CC=CC=C2)C(=O)OCC.Cl

Description

1-(4-Ethoxybutyl)-4-phenylisonipecotic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C20H32ClNO3 and its molecular weight is 369.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Norpethidine (15.63 g, 67 mmol), 4-ethoxybutylchloride (10.67 g, 70 mmol), Na2CO3 (7.77 g, 73 mmol), KI (0.6 g) and acetonitrile (150 ml) were heated under reflux and stirring for 72 h. The mixture was filtered and the solvent removed. The residue was dissolved in diethyl ether, and the solution washed with water and dried (MgSO4). Destillation yielded 17.9 g of base boiling at 160°-163° C./0.05 mm Hg. B.p. acc. to J. Chem. Soc. 3062 (1958) 180° C./1 mm Hg. Hydrochloride m.p. 143°-145° C.